Cas no 55750-61-3 (AMAS)

AMAS is a non degradable heterobifunctional crosslinker with NHS ester and maleimide groups, which allows covalent binding of molecules containing amine and thiol groups, and is commonly used as a linker for ADC
AMAS structure
AMAS structure
Product Name:AMAS
CAS No:55750-61-3
Molecular Formula:C10H8N2O6
Molecular Weight:252.1803
MDL:MFCD00133523
CID:56833
PubChem ID:253661134

AMAS Properties

Names and Identifiers

    • 2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
    • Maleimidoacetic acid N-hydroxysuccinimide ester
    • N-(α-Maleimidoacetoxy)succinimide
    • N-Succinimidyl Maleimidoacetate
    • a-Maleimidoacetic acid-NHS(AMAS)
    • Maleimidoacetic Acid
    • N-SMP
    • (2,5-dioxopyrrolidin-1-yl) 2-(2,5-dioxopyrrol-1-yl)acetate
    • AMAS
    • Maleimidoacetic Acid N-Succinimidyl Ester
    • N-(
    • A-Maleimidoacetoxy)succinimide
    • C10H8N2O6
    • N-Succinimidylmaleimidoacetate
    • 2-Maleimidoaceticacid-NHS(AMAS)
    • N-(alpha-Maleimidoacetoxy)succinimide
    • a-Maleimidoacetic acid-NHS
    • A-Mal
    • DTXSID80391201
    • A8048
    • 2,5-dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate;N-(alpha-Maleimidoacetoxy)succinimide
    • SY034986
    • A1-28509
    • AMY21437
    • PD017877
    • 1H-Pyrrole-2,5-dione, 1-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-
    • SCHEMBL181371
    • GS-5668
    • MALEIMIDOACETICACIDN-HYDROXYSUCCINIMIDEESTER
    • 1H-Pyrrole-1-acetic acid, 2,5-dihydro-2,5-dioxo-, 2,5-dioxo-1-pyrrolidinyl ester
    • N-(alfa-Maleimidoacetoxy)succinimide
    • H10344
    • BRQ5GEQ7MA
    • TYKASZBHFXBROF-UHFFFAOYSA-N
    • 1-{2-[(2,5-Dioxopyrrolidin-1-yl)oxy]-2-oxoethyl}-1H-pyrrole-2,5-dione
    • N-(alpha-Maleimidoacetoxy)succimide
    • CS-0102525
    • Maleimidoacetic acid N-hydroxysuccinimidyl ester
    • FT-0604092
    • BP-28415
    • S0968
    • HY-128925
    • MFCD00133523
    • 55750-61-3
    • 2-Maleimidoacetic acid-NHS (AMAS)
    • Maleimidoacetic acid N-hydroxysuccinimide ester, >=95%
    • AKOS015894429
    • n-succinimidyl maleimidoacetate
    • 2,5-DIOXOPYRROLIDIN-1-YL 2-(2,5-DIOXOPYRROL-1-YL)ACETATE
    • DA-66253
    • MDL: MFCD00133523
    • InChIKey: TYKASZBHFXBROF-UHFFFAOYSA-N
    • Inchi: 1S/C10H8N2O6/c13-6-1-2-7(14)11(6)5-10(17)18-12-8(15)3-4-9(12)16/h1-2H,3-5H2
    • SMILES: O(C(C([H])([H])N1C(C([H])=C([H])C1=O)=O)=O)N1C(C([H])([H])C([H])([H])C1=O)=O

Computed Properties

  • Exact Mass: 252.038236g/mol
  • Surface Charge: 0
  • XLogP3: -1.5
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 252.038236g/mol
  • Monoisotopic Mass: 252.038236g/mol
  • Topological Polar Surface Area: 101Ų
  • Heavy Atom Count: 18
  • Complexity: 461
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: 3
  • Surface Charge: 0

Experimental Properties

  • LogP: -1.60560
  • PSA: 101.06000
  • Refractive Index: 1.619
  • Boiling Point: 430.1±47.0 °C at 760 mmHg
  • Melting Point: 186.0 to 191.0 deg-C
  • Flash Point: 213.9±29.3 °C
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.63

AMAS Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Instruction: S26; S36
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Storage Condition:<0°C
  • Risk Phrases: 36/37/38
  • Signal Word:Warning

AMAS Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

AMAS Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003TSV-100mg
N-Succinimidyl maleimidoacetate
55750-61-3 97%
100mg
$16.00 2024-04-29
A2B Chem LLC
AB77791-100mg
Maleimidoacetic acid n-hydroxysuccinimide ester
55750-61-3 97%
100mg
$14.00 2024-04-19
Aaron
AR003U17-100mg
N-Succinimidyl maleimidoacetate
55750-61-3 95%
100mg
$11.00 2025-01-22
abcr
AB426129-250 mg
Maleimidoacetic acid N-hydroxysuccinimide ester, 95%; .
55750-61-3 95%
250MG
€248.80 2023-07-18
Ambeed
A141381-100mg
2,5-Dioxopyrrolidin-1-yl 2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)acetate
55750-61-3 97%
100mg
$14.0 2025-02-19
Chemenu
CM124423-1g
AMAS
55750-61-3 97%
1g
$276 2021-08-05
ChemScence
CS-0102525-100mg
AMAS
55750-61-3 99.94%
100mg
$72.0 2022-04-27
Crysdot LLC
CD11104644-1g
N-SMP
55750-61-3 97%
1g
$292
eNovation Chemicals LLC
D143891-250mg
MALEIMIDOACETICACIDN-HYDROXYSUCCINIMIDEESTER
55750-61-3 97%
250mg
$265 2022-09-02
MedChemExpress
HY-128925-10mg
AMAS
55750-61-3 ≥97.0%
10mg
¥1000 2022-05-18

AMAS Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55750-61-3)
MR./MRS.:ZHANG LI
Phone:13397111514
Email:z13397111514@163.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:55750-61-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55750-61-3)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:55750-61-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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